alpha-(2-Chloro-6-methylanilino)-propionic acid methyl ester

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: methyl 2-(2-chloro-6-methylanilino)propanoate
• InChI: InChI=1S/C11H14ClNO2/c1-7-5-4-6-9(12)10(7)13-8(2)11(14)15-3/h4-6,8,13H,1-3H3
• InChI Key: WXBUNMRUBVTEKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(C)C(=O)OC

Description

Alpha-(2-Chloro-6-methylanilino)-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.4 g of 2-chloro-6-methylaniline, 21.3 g of sodium hydrogen carbonate and 84 ml of DL-α-bromopropionic acid methyl ester are stirred for 17 hours at 140° bath temperature. After cooling, the darkly coloured reaction mixture is filtered, and the excess α-bromopropionic acid methyl ester is distilled off in a water-jet vacuum. The residue remaining is fractionally distilled in high vacuum. There is obtained 25.9 g of α-(2-chloro-6-methylanilino)-propionic acid methyl ester, b.p. 72°-75°/0.001 Torr.